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Compound of Interest

Compound Name: PD153035 Hydrochloride

Cat. No.: B1679113

For Immediate Implementation: This document provides crucial safety and logistical protocols
for researchers, scientists, and drug development professionals handling PD153035
Hydrochloride. Adherence to these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

PD153035 Hydrochloride is a potent inhibitor of the Epidermal Growth Factor Receptor
(EGFR) with a Ki of 6 pM and an IC50 of 25 pM.[1] It is classified as toxic if swallowed, a cause
of serious eye damage, and a skin irritant.[2] Due to its hazardous nature, stringent safety
measures are required during handling, storage, and disposal.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to prevent exposure
through inhalation, dermal contact, or accidental ingestion.
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PPE Category

Item

Specifications & Rationale

Hand Protection

Double Nitrile Gloves

Chemotherapy-grade, powder-
free gloves are required. The
outer glove's cuff should
extend over the gown sleeve.
Double gloving provides an
additional barrier and allows
for immediate removal of the

outer glove if contaminated.[3]

Body Protection

Disposable Gown

A solid-front, back-closing,
long-sleeved gown made of a
low-permeability fabric (e.g.,
polyethylene-coated) is
necessary to protect skin and
clothing from contamination. It
must be discarded as

hazardous waste after use.[3]

Eye & Face Protection

Safety Goggles & Face Shield

ANSI Z87.1-compliant safety
goggles are the minimum
requirement. A full face shield
worn over goggles is
recommended when handling
the solid compound or
solutions to protect against
splashes and aerosolized

particles.[3]

Respiratory Protection

N95 Respirator (or higher)

A NIOSH-approved N95 or
higher-rated respirator is
required when handling the
solid compound outside of a
certified containment system
like a chemical fume hood or
biological safety cabinet to

prevent inhalation.[3][4]
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Disposable, non-slip shoe
) ) ) covers and a hair bonnet
Foot & Hair Protection Shoe & Hair Covers
should be worn to prevent the

spread of contamination.[3]

Operational Plan: From Receipt to Disposal

A systematic workflow is critical to minimize risk. The following step-by-step procedures must
be followed.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

» Don PPE: Before handling the package, don the appropriate PPE as outlined in the table
above.

o Transport: Transport the chemical to the designated storage area.

o Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated area away
from direct sunlight and sources of ignition.[5] Recommended storage temperature is 4°C for
the solid form.[5] For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to
1 month.[5]

Preparation of Solutions

e Solubility: PD153035 Hydrochloride is soluble in DMSO (approximately 0.25 mg/ml) and
dimethyl formamide (approximately 0.16 mg/ml). It is sparingly soluble in aqueous solutions.
To enhance aqueous solubility, the organic solvent solution can be diluted into aqueous
buffers or isotonic saline. Aqueous solutions should not be stored for more than one day.

e Procedure:

o All handling of the solid compound and preparation of solutions should be conducted in a
certified chemical fume hood or biological safety cabinet.

o Use a dedicated set of calibrated pipettes and disposable, filtered pipette tips.
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o When dissolving, purge the solvent of choice with an inert gas.

o Ensure all equipment that comes into contact with the compound is decontaminated or
disposed of as hazardous waste.

Spill Management

» Evacuate: Evacuate non-essential personnel from the area.
o Ventilate: Ensure adequate ventilation.

o Contain: For liquid spills, absorb with a finely-powdered liquid-binding material such as
diatomite.[5] For solid spills, carefully collect the material to avoid dust generation.

o Decontaminate: Scrub surfaces and equipment with alcohol.[5]

» Dispose: Dispose of all contaminated materials as hazardous waste according to the
disposal plan.[5]

Disposal Plan

All waste materials contaminated with PD153035 Hydrochloride must be treated as
hazardous waste and disposed of through a licensed chemical waste management service.[5]
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Waste Type Collection & Storage Disposal Method
Place all contaminated solid )
Arrange for pickup and
waste (e.g., gloves, gowns, ) )
] ) o disposal by a licensed
) weigh boats, pipette tips) into a )
Solid Waste ) chemical waste management
designated, clearly labeled, ) o
service. Do not mix with
and sealable hazardous waste
) general laboratory trash.
container.
Collect all liquid waste
containing PD153035
Hydrochloride in a dedicated, Dispose of through a licensed
o leak-proof, and sealable hazardous waste disposal
Liquid Waste

container compatible with the
solvent (e.g., DMSO). Label
the container with the chemical

name, concentration, and date.

company. Do not pour down

the drain.

Empty Containers

Thoroughly triple-rinse the
empty container with a suitable
solvent (e.g., ethanol or
acetone). Collect the rinsate as

hazardous liquid waste.

After triple-rinsing and drying,
deface or remove the original
label. The container can then
be disposed of as regular
laboratory glass or plastic
waste, in accordance with

institutional policies.

Visual Safety and Workflow Diagrams

To further clarify the necessary procedures and the compound's mechanism of action, the

following diagrams have been created.
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Safe Handling Workflow for PD153035 Hydrochloride
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Caption: Procedural workflow for the safe handling of PD153035 Hydrochloride.
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EGFR Signaling Pathway and Inhibition by PD153035
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Caption: PD153035 inhibits EGFR autophosphorylation, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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